Cas no 1094310-55-0 (5-methoxy-1-phenylpentane-1,3-dione)

• Product Name: 5-methoxy-1-phenylpentane-1,3-dione
• CAS No: 1094310-55-0
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5924799
• PubChem ID: 43139033
• Update Time: 2025-06-08

5-methoxy-1-phenylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione, 5-methoxy-1-phenyl-
• 5-Methoxy-1-phenylpentane-1,3-dione
• CS-0289918
• 1094310-55-0
• EN300-1125255
• 5-methoxy-1-phenylpentane-1,3-dione

• Inchi： 1S/C12H14O3/c1-15-8-7-11(13)9-12(14)10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
• InChI Key： UDRNJCODEQCRKV-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)CC(=O)CCOC

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 322.3±17.0 °C(Predicted)
• pka: 8.63±0.23(Predicted)

Additional information on 5-methoxy-1-phenylpentane-1,3-dione

Recent Advances in the Study of 5-Methoxy-1-phenylpentane-1,3-dione (CAS: 1094310-55-0) in Chemical Biology and Pharmaceutical Research

The compound 5-methoxy-1-phenylpentane-1,3-dione (CAS: 1094310-55-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 5-methoxy-1-phenylpentane-1,3-dione, which serves as a key intermediate in the production of various pharmacologically active molecules. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, with a particular emphasis on green chemistry principles to minimize environmental impact. The compound's β-diketone moiety is of particular interest, as it facilitates chelation with metal ions, making it a promising candidate for catalytic applications and metal-based therapeutics.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-methoxy-1-phenylpentane-1,3-dione exhibits moderate inhibitory effects on several enzymes involved in inflammatory pathways, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest potential applications in the development of anti-inflammatory agents. Additionally, the compound has shown promising activity against certain cancer cell lines, particularly those associated with breast and prostate cancers, although the exact mechanism of action remains under investigation.

Further research has explored the pharmacokinetic properties of 5-methoxy-1-phenylpentane-1,3-dione, with a focus on its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate that the compound has favorable bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. However, challenges related to its solubility and formulation stability must be addressed to advance its clinical potential.

In conclusion, 5-methoxy-1-phenylpentane-1,3-dione (CAS: 1094310-55-0) represents a promising scaffold for further exploration in drug discovery and development. Its unique chemical properties, combined with its demonstrated biological activities, make it a valuable candidate for future research. Ongoing studies are expected to elucidate its full therapeutic potential and optimize its properties for clinical applications.